Cas no 956037-89-1 ((1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane)

• Product Name: (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane
• CAS No: 956037-89-1
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• MDL: MFCD30729985
• CID: 4661856
• PubChem ID: 60135642
• Update Time: 2025-05-24

(1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane
• SCHEMBL378632
• CS-0183858
• MFCD30729985
• 956037-89-1
• P18066
• AS-79732

• MDL： MFCD30729985
• Inchi： 1S/C11H12BrN/c12-10-3-1-8(2-4-10)11-5-9(11)6-13-7-11/h1-4,9,13H,5-7H2/t9-,11+/m1/s1
• InChI Key： KHJRUTSPEDPIBP-KOLCDFICSA-N
• SMILES： BrC1C=CC(=CC=1)[C@]12CNC[C@H]1C2

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12
• Molecular Weight: g/mol

Additional information on (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane

(1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane: A Comprehensive Overview

The compound (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane with CAS No: 956037-89-1 is a structurally unique bicyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[3.1.0]hexane framework, which imparts rigidity to the molecule, and a 4-bromophenyl substituent that enhances its electronic properties and reactivity.

Recent studies have highlighted the potential of (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane as a promising scaffold for drug discovery, particularly in the development of GPCR modulators and kinase inhibitors. The stereochemistry at the 1R and 5S positions plays a critical role in determining the compound's bioavailability and selectivity, making it a valuable tool for exploring enantioselective interactions in biological systems.

From a synthetic perspective, the construction of (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane involves a multi-step process that typically begins with the preparation of the bicyclic core using ring-closing metathesis or other cyclization techniques. The introduction of the 4-bromophenyl group is often achieved through nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the desired regioselectivity and scalability.

One of the most intriguing aspects of this compound is its ability to act as a template for generating bioactive derivatives. Researchers have exploited its rigid structure to design molecules with enhanced potency and reduced off-target effects, particularly in the context of cancer therapy and neurodegenerative diseases.

In terms of pharmacokinetics, (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane exhibits favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. However, further studies are required to fully characterize its metabolic stability and clearance pathways.

The integration of computational chemistry tools has significantly accelerated the exploration of (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane's binding modes and interaction networks with target proteins. Molecular docking studies have revealed that the bromine substituent plays a pivotal role in stabilizing key hydrogen bonds and hydrophobic interactions within enzyme active sites.

Looking ahead, the development of novel analogs based on (1R,5S)-1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane holds great promise for advancing therapeutic interventions in areas such as inflammation, pain management, and infectious diseases.